Cas no 203048-21-9 (Piperazine, 1-(phenylmethyl)-4-[6-(trifluoromethyl)-2-pyridinyl]-)

• Product Name: Piperazine, 1-(phenylmethyl)-4-[6-(trifluoromethyl)-2-pyridinyl]-
• CAS No: 203048-21-9
• MF: C₁₇H₁₈F₃N₃
• MW: 321.340134143829
• CID: 3890048
• PubChem ID: 22662612
• Update Time: 2025-04-22

Piperazine, 1-(phenylmethyl)-4-[6-(trifluoromethyl)-2-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(phenylmethyl)-4-[6-(trifluoromethyl)-2-pyridinyl]-
• 1-Benzyl-4-(6-(trifluoromethyl)-pyridin-2-yl)piperazine
• SCHEMBL6863207
• 203048-21-9
• 1-BENZYL-4-[6-(TRIFLUOROMETHYL)PYRIDIN-2-YL]PIPERAZINE

• Inchi： 1S/C17H18F3N3/c18-17(19,20)15-7-4-8-16(21-15)23-11-9-22(10-12-23)13-14-5-2-1-3-6-14/h1-8H,9-13H2
• InChI Key： ANVQGRJIWJFZSM-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CCN(C2=NC(C(F)(F)F)=CC=C2)CC1

Computed Properties

• Exact Mass: 321.14528207Da
• Monoisotopic Mass: 321.14528207Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 19.4Ų